Cas no 312922-32-0 (Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate)
312922-32-0 structure
Product Name:Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
CAS No:312922-32-0
MF:C12H11N3O4S2
MW:325.363439798355
MDL:MFCD02089352
CID:1446696
PubChem ID:2063923
Update Time:2025-04-20
Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-amino-3-(4-nitrophenyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate
- SBB002721
- Ethyl 4-amino-2,3-dihydro-3-(4-nitrophenyl)-2-thioxo-1,3-thiazole-5-carboxylate
- ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
- ZERO/008122
- ChemDiv1_017506
- AC1M15D6
- CTK6F7887
- HMS636L16
- SBB002721; Ethyl 4-amino-2,3-dihydro-3-(4-nitrophenyl)-2-thioxo-1,3-thiazole-5-carboxylate; ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate; ZERO/008122; ChemDiv1_017506; AC1M15D6; CTK6F7887; HMS636L16;
- MFCD02089352
- SR-01000597037-1
- CS-0314931
- Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydrothiazole-5-carboxylate
- BS-3460
- SR-01000597037
- ethyl4-amino-3-(4-nitrophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
- STL131867
- DTXSID50366380
- BBL004985
- Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-thiazole-5-carboxylate
- AKOS002134302
- ethyl 4-amino-3-(4-nitrophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
- 312922-32-0
- EU-0066563
- Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
-
- MDL: MFCD02089352
- Inchi: 1S/C12H11N3O4S2/c1-2-19-11(16)9-10(13)14(12(20)21-9)7-3-5-8(6-4-7)15(17)18/h3-6H,2,13H2,1H3
- InChI Key: KBRDKRWIWFVKGJ-UHFFFAOYSA-N
- SMILES: S1C(N(C(=C1C(=O)OCC)N)C1C=CC(=CC=1)[N+](=O)[O-])=S
Computed Properties
- Exact Mass: 325.01909819g/mol
- Monoisotopic Mass: 325.01909819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 495
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 159Ų
Experimental Properties
- Color/Form: No date available
- Density: No date available
- Melting Point: No date available
- Boiling Point: No date available
- Flash Point: No date available
- Vapor Pressure: No date available
Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E109745-50mg |
Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate |
312922-32-0 | 50mg |
$ 170.00 | 2022-06-05 | ||
| TRC | E109745-100mg |
Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate |
312922-32-0 | 100mg |
$ 280.00 | 2022-06-05 | ||
| abcr | AB237604-500 mg |
Ethyl 4-amino-2,3-dihydro-3-(4-nitrophenyl)-2-thioxo-1,3-thiazole-5-carboxylate; . |
312922-32-0 | 500MG |
€335.50 | 2023-02-05 | ||
| abcr | AB237604-1 g |
Ethyl 4-amino-2,3-dihydro-3-(4-nitrophenyl)-2-thioxo-1,3-thiazole-5-carboxylate; . |
312922-32-0 | 1g |
€678.60 | 2023-04-27 | ||
| abcr | AB237604-1g |
Ethyl 4-amino-2,3-dihydro-3-(4-nitrophenyl)-2-thioxo-1,3-thiazole-5-carboxylate; . |
312922-32-0 | 1g |
€663.70 | 2024-06-09 | ||
| A2B Chem LLC | AI87063-1mg |
ethyl 4-amino-3-(4-nitrophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate |
312922-32-0 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI87063-5mg |
ethyl 4-amino-3-(4-nitrophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate |
312922-32-0 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI87063-10mg |
ethyl 4-amino-3-(4-nitrophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate |
312922-32-0 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI87063-500mg |
ethyl 4-amino-3-(4-nitrophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate |
312922-32-0 | >90% | 500mg |
$390.00 | 2024-04-20 | |
| A2B Chem LLC | AI87063-1g |
ethyl 4-amino-3-(4-nitrophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate |
312922-32-0 | >90% | 1g |
$710.00 | 2024-04-20 |
Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
312922-32-0 (Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate) Related Products
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